molecular formula C9H12N2O B8668560 Isopropyl isonicotinimidate

Isopropyl isonicotinimidate

Cat. No.: B8668560
M. Wt: 164.20 g/mol
InChI Key: FYAFDNWRBICCAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl isonicotinimidate is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O

Molecular Weight

164.20 g/mol

IUPAC Name

propan-2-yl pyridine-4-carboximidate

InChI

InChI=1S/C9H12N2O/c1-7(2)12-9(10)8-3-5-11-6-4-8/h3-7,10H,1-2H3

InChI Key

FYAFDNWRBICCAD-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=N)C1=CC=NC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-cyanopyridine (10.0 g, 96.1 mmol) was dissolved in isopropanol (50 ml), and sodium hydride (0.23 g, 9.6 mmol) from which oily matters had been removed by washing with ether was added. The mixture was stirred at room temperature for 6 hours. After the reaction was completed, the reaction solution was neutralized by adding acetic acid (0.64 g, 10.7 mmol) and concentrated under reduced pressure. To the residual concentrate was added diethyl ether (50 ml). Insolubles were removed by filtration, and the filtrate was concentrated under reduced pressure. To this concentrate was added hexane (80 ml), and deposited unreacted 4-cyanopyridine was removed by filtration. The filtrate was concentrated under reduced pressure to give crude isopropyl 4-pyridinecarboximidate (11.0 g) as a pale yellow oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0.23 g
Type
reactant
Reaction Step Two
Quantity
0.64 g
Type
reactant
Reaction Step Three

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